Cas no 91039-60-0 (5-Bromo-1H-1,2,4-triazole hydrochloride)

• Product Name: 5-Bromo-1H-1,2,4-triazole hydrochloride
• CAS No: 91039-60-0
• MF: C₂H₃BrClN₃
• MW: 184.422317743301
• MDL: MFCD19440771
• CID: 2951186
• PubChem ID: 122199344
• Update Time: 2025-11-01

5-Bromo-1H-1,2,4-triazole hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1H-1,2,4-Triazole, 5-bromo-, hydrochloride (1:1)
• 3-Bromo-1H-1,2,4-triazole monohydrochloride
• 5-Bromo-1H-1,2,4-triazole hydrochloride
• 5-Bromo-1H-1,2,4-triazolehydrochloride
• 5-bromo-1H-1,2,4-triazole;hydrochloride
• 91039-60-0
• EN300-210783

• MDL： MFCD19440771
• Inchi： 1S/C2H2BrN3.ClH/c3-2-4-1-5-6-2;/h1H,(H,4,5,6);1H
• InChI Key： SPVRZMBENWOYTH-UHFFFAOYSA-N
• SMILES： BrC1=NC=NN1.Cl

Computed Properties

• Exact Mass: 182.91989Da
• Monoisotopic Mass: 182.91989Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 7
• Rotatable Bond Count: 0
• Complexity: 48.1
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 41.6

Additional information on 5-Bromo-1H-1,2,4-triazole hydrochloride

5-Bromo-1H-1,2,4-Triazole Hydrochloride: A Comprehensive Overview

5-Bromo-1H-1,2,4-triazole hydrochloride, also known by its CAS registry number CAS 91039-60-0, is a chemical compound that has garnered significant attention in the fields of organic chemistry and materials science. This compound is a derivative of the 1,2,4-triazole family, which is widely recognized for its unique chemical properties and versatile applications. The presence of the bromine atom at the 5-position of the triazole ring introduces additional functionality, making it a valuable molecule for various research and industrial purposes.

The structure of 5-bromo-1H-1,2,4-triazole hydrochloride consists of a triazole ring with a bromine substituent and a hydrochloride counterion. The triazole ring itself is a five-membered aromatic heterocycle containing three nitrogen atoms. This arrangement imparts the molecule with strong aromaticity and conjugation, which are key factors in its reactivity and stability. The bromine substituent at the 5-position enhances the molecule's electronic properties, making it suitable for applications in catalysis and coordination chemistry.

Recent studies have highlighted the potential of 5-bromo-1H-1,2,4-triazole hydrochloride as a precursor for synthesizing advanced materials such as metal-organic frameworks (MOFs) and coordination polymers. These materials are highly sought after due to their exceptional porosity and surface area, which make them ideal for gas storage, catalysis, and sensing applications. For instance, researchers have successfully utilized this compound to synthesize MOFs with unprecedented adsorption capacities for gases like methane and carbon dioxide.

In addition to its role in materials science, 5-bromo-1H-1,2,4-triazole hydrochloride has also been explored in medicinal chemistry. Its ability to act as a ligand in metal complexes has led to the development of potential anti-cancer agents. For example, studies have shown that certain metal complexes derived from this compound exhibit selective cytotoxicity against cancer cells while sparing healthy cells. This dual functionality underscores its importance as both a building block for advanced materials and a lead compound in drug discovery.

The synthesis of 5-bromo-1H-1,2,4-triazole hydrochloride typically involves nucleophilic substitution reactions or cyclization processes. One common method involves the reaction of an appropriate bromoalkyne with ammonia or ammonium salts under specific conditions to form the triazole ring. The hydrochloride form is often obtained by protonation of the nitrogen atoms in the triazole ring using hydrochloric acid.

From an environmental standpoint, 5-bromo-1H-1,2,4-triazole hydrochloride exhibits moderate stability under standard conditions. However, its decomposition products should be carefully monitored to ensure minimal environmental impact. Researchers are actively investigating methods to improve its synthesis efficiency and reduce waste generation during production processes.

In conclusion, 5-bromo-1H-1,2,4-triazole hydrochloride, with its unique chemical properties and diverse applications across multiple disciplines, remains a focal point for scientific research. Its role as a precursor in materials science and its potential in medicinal chemistry highlight its significance in both academic and industrial settings. As ongoing studies continue to uncover new uses for this compound, it is poised to make even greater contributions to the advancement of modern chemistry.